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These application notes provide a detailed protocol for conducting the forced swim test (FST) in
mice to evaluate the antidepressant-like effects of DOV-216,303, a triple reuptake inhibitor. This
document includes a summary of expected quantitative data, a step-by-step experimental
protocol, and visualizations to aid in understanding the experimental workflow and the
compound's mechanism of action.

Introduction

DOV-216,303 is a triple reuptake inhibitor that blocks the reuptake of serotonin (5-HT),
norepinephrine (NE), and dopamine (DA) in the brain.[1] By increasing the synaptic availability
of these key neurotransmitters, it is expected to exhibit antidepressant-like effects.[1] The
forced swim test is a widely used behavioral assay to screen for potential antidepressant
properties of novel compounds.[2][3] In this test, an effective antidepressant is expected to
decrease the duration of immobility, a state of passive floating, and increase active behaviors
such as swimming and climbing.[4]
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The following table summarizes the expected dose-dependent effects of DOV-216,303 on key
behaviors measured in the mouse forced swim test. Data is presented as mean = SEM.

Treatment Immobility Swimming Climbing Time
Dose (mg/kg) . .

Group Time (s) Time (s) (s)

Vehicle - 150 £ 10 70+8 20+ 3

DOV-216,303 5 135+9 807 254

DOV-216,303 10 110+ 12 100 + 10 30 £ 5*

DOV-216,303 20 85+11 120+ 9 35 £ 6**

*p < 0.05, **p < 0.01 compared to Vehicle group. (Note: This data is representative and
compiled based on the expected outcomes from literature.)

Experimental Protocols

This section details the methodology for the forced swim test following the administration of
DOV-216,303.

Materials and Apparatus

e Animals: Male adult mice (e.g., C57BL/6J strain), weighing 20-25g. House animals in groups
under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to
food and water.

 DOV-216,303: ((+/-)-1-(3,4-dichlorophenyl)-3-azabicyclo-[3.1.0]hexane hydrochloride).
» Vehicle: Sterile saline (0.9% NacCl) or distilled water.

o Forced Swim Test Apparatus: A transparent glass or plastic cylinder (20 cm in diameter, 40-
50 cm in height) filled with water (23-25°C) to a depth of 15 cm. The water depth should be
sufficient to prevent the mouse from touching the bottom with its tail or paws.

e Video Recording Equipment: A camera positioned to have a clear side view of the swim
cylinder for later behavioral scoring.
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Animal Scale: For accurate dosing.

Syringes and Needles: For drug administration.

Towels: For drying the mice after the test.

Holding Cages: Clean, dry cages for post-test recovery.

Drug Preparation and Administration

o Preparation of DOV-216,303 Solution: Dissolve DOV-216,303 in the chosen vehicle to
achieve the desired concentrations for dosing (e.g., 0.5, 1.0, and 2.0 mg/ml for 5, 10, and 20
mg/kg doses, respectively, assuming a 10 ml/kg injection volume). Ensure the compound is
fully dissolved. Prepare fresh solutions on the day of the experiment.

e Administration: Administer DOV-216,303 or vehicle via intraperitoneal (i.p.) injection. The
volume of injection should be consistent across all animals (e.g., 10 ml/kg).

e Pretreatment Time: Conduct the forced swim test 30-60 minutes after the administration of
DOV-216,303 or vehicle. This allows for adequate absorption and distribution of the
compound.

Forced Swim Test Procedure

o Acclimation: Allow the mice to acclimate to the testing room for at least 1 hour before the
experiment begins.

e Test Session:
o Gently place each mouse individually into the swim cylinder.
o The total duration of the test is 6 minutes.[4]
o Start video recording immediately upon placing the mouse in the water.

» Behavioral Scoring:
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o The initial 2 minutes of the test are considered a habituation period and are typically not
scored.

o Score the behavior of the mouse during the final 4 minutes of the test.[4]
o The following behaviors are scored:

= Immobility: The mouse remains floating in the water with only minimal movements
necessary to keep its head above water.

= Swimming: The mouse makes active swimming motions, moving around the cylinder.

» Climbing: The mouse makes active movements with its forepaws, usually directed
against the walls of the cylinder.

e Post-Test:
o At the end of the 6-minute session, carefully remove the mouse from the water.
o Thoroughly dry the mouse with a towel.

o Place the mouse in a clean, dry holding cage under a warming lamp for a short period to
prevent hypothermia before returning it to its home cage.

o Data Analysis:

o Analyze the video recordings to determine the total time spent in each behavioral category
(immobility, swimming, climbing) during the 4-minute scoring period.

o Use statistical analysis (e.g., one-way ANOVA followed by a post-hoc test) to compare the
behavioral scores between the different treatment groups.

Mandatory Visualizations
Signaling Pathway of DOV-216,303
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Caption: Mechanism of action of DOV-216,303 as a triple reuptake inhibitor.

Experimental Workflow for Forced Swim Test
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Caption: Experimental workflow for the forced swim test with DOV-216,303.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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